Cas no 138286-73-4 (2-Piperazinecarboxylic acid, 4-phenyl-1-(phenylmethyl)-)

• Product Name: 2-Piperazinecarboxylic acid, 4-phenyl-1-(phenylmethyl)-
• CAS No: 138286-73-4
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 1252299
• PubChem ID: 14998801
• Update Time: 2025-04-20

2-Piperazinecarboxylic acid, 4-phenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinecarboxylic acid, 4-phenyl-1-(phenylmethyl)-
• WQCVASOGLJFSAN-UHFFFAOYSA-N
• 2-piperazinecarboxylic acid,4-phenyl-1-(phenylmethyl)-
• 4-Phenyl-1-(phenylmethyl)-2-piperazinecarboxylic acid
• 138286-73-4
• SCHEMBL9595258

• Inchi： 1S/C18H20N2O2/c21-18(22)17-14-19(16-9-5-2-6-10-16)11-12-20(17)13-15-7-3-1-4-8-15/h1-10,17H,11-14H2,(H,21,22)
• InChI Key： WQCVASOGLJFSAN-UHFFFAOYSA-N
• SMILES： OC(C1CN(C2C=CC=CC=2)CCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 296.1526
• Monoisotopic Mass: 296.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.78